Cas no 2171562-73-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-4-(hydroxymethyl)piperidin-1-yl-5-oxopentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-4-(hydroxymethyl)piperidin-1-yl-5-oxopentanoic acid
• CAS No: 2171562-73-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5952419
• PubChem ID: 165539914
• Update Time: 2025-05-21

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-4-(hydroxymethyl)piperidin-1-yl-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-4-(hydroxymethyl)piperidin-1-yl-5-oxopentanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-[4-(hydroxymethyl)piperidin-1-yl]-5-oxopentanoic acid
• 2171562-73-3
• EN300-1494568

• Inchi： 1S/C26H30N2O6/c29-15-17-11-13-28(14-12-17)25(32)23(9-10-24(30)31)27-26(33)34-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22-23,29H,9-16H2,(H,27,33)(H,30,31)
• InChI Key： HCJJVWSHWZEHED-UHFFFAOYSA-N
• SMILES： OCC1CCN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 116Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-4-(hydroxymethyl)piperidin-1-yl-5-oxopentanoic acid

Comprehensive Analysis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-4-(hydroxymethyl)piperidin-1-yl-5-oxopentanoic acid (CAS No. 2171562-73-3)

In the realm of peptide synthesis and pharmaceutical research, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-4-(hydroxymethyl)piperidin-1-yl-5-oxopentanoic acid (CAS No. 2171562-73-3) has emerged as a critical intermediate. This compound, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS) due to its unique structural properties. The Fmoc group serves as a protective moiety for amines, ensuring selective reactivity during complex peptide chain assembly. Researchers are increasingly exploring its applications in drug discovery, particularly for targeting protein-protein interactions and enzyme inhibition.

The molecular structure of CAS No. 2171562-73-3 incorporates a piperidine ring with a hydroxymethyl substituent, enhancing its solubility and bioavailability. This feature aligns with current trends in medicinal chemistry, where improved pharmacokinetics and reduced toxicity are paramount. Recent studies highlight its potential in designing peptide-based therapeutics for metabolic disorders and neurodegenerative diseases—a hot topic in 2024 due to the rising global prevalence of conditions like Alzheimer's and diabetes.

From a synthetic perspective, the compound’s carboxylic acid terminus allows for efficient coupling with other amino acids or resin-bound peptides. This characteristic is crucial for automated peptide synthesizers, which dominate modern laboratories. Notably, the hydroxymethylpiperidine moiety introduces conformational flexibility, a sought-after trait in GPCR-targeted drugs—a trending subject in AI-driven drug design forums. Computational chemists frequently search for derivatives like this to optimize molecular docking scores and binding affinities.

Quality control of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-4-(hydroxymethyl)piperidin-1-yl-5-oxopentanoic acid involves rigorous HPLC and mass spectrometry analysis, ensuring ≥95% purity for research use. Stability studies indicate its compatibility with common SPPS solvents like DMF and NMP, though storage at -20°C under inert atmosphere is recommended. These protocols address frequently asked questions in online scientific communities regarding peptide reagent handling and storage best practices.

Environmental and safety assessments reveal that this compound exhibits low ecotoxicity, aligning with the pharmaceutical industry’s shift toward green chemistry principles. Its biodegradability profile makes it preferable over traditional reagents containing heavy metals or halogenated compounds—a key consideration for ESG-focused biotech firms. This aspect resonates with Google Scholar trends showing increased searches for “sustainable peptide synthesis” and “eco-friendly protecting groups” in Q2 2024.

In conclusion, CAS No. 2171562-73-3 represents a versatile tool for cutting-edge research. Its dual functionality as both a Fmoc-protected building block and a conformationally flexible scaffold positions it at the intersection of peptide science and small-molecule drug development. As the demand for precision therapeutics grows, this compound will likely see expanded use in CRISPR-engineered peptide libraries and personalized medicine platforms—topics currently dominating PubMed and patent filings worldwide.